Cas no 134515-52-9 (3-4-(methylsulfanyl)phenylprop-2-enal)

• Product Name: 3-4-(methylsulfanyl)phenylprop-2-enal
• CAS No: 134515-52-9
• MF: C₁₀H₁₀OS
• MW: 178.250801563263
• CID: 6584952
• PubChem ID: 9989807
• Update Time: 2025-10-25

3-4-(methylsulfanyl)phenylprop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-4-(methylsulfanyl)phenylprop-2-enal
• 2-Propenal, 3-[4-(methylthio)phenyl]-, (2E)-
• EN300-1246118
• (E)-3-(4-(Methylthio)phenyl)acrylaldehyde
• 134515-52-9
• 3-[4-(methylsulfanyl)phenyl]prop-2-enal

• Inchi： 1S/C10H10OS/c1-12-10-6-4-9(5-7-10)3-2-8-11/h2-8H,1H3/b3-2+
• InChI Key： LYQAFCRXUUASLI-NSCUHMNNSA-N
• SMILES： C(=O)/C=C/C1=CC=C(SC)C=C1

Computed Properties

• Exact Mass: 178.04523611g/mol
• Monoisotopic Mass: 178.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 330.2±25.0 °C(Predicted)

Additional information on 3-4-(methylsulfanyl)phenylprop-2-enal

Introduction to 3-4-(Methylsulfanyl)phenylprop-2-enal (CAS No. 134515-52-9)

3-4-(Methylsulfanyl)phenylprop-2-enal, with the CAS number 134515-52-9, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-(4-methylthiophenyl)acrylaldehyde, is characterized by its unique molecular structure, which includes a conjugated double bond and a methylthio group. These structural features contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical formula of 3-4-(Methylsulfanyl)phenylprop-2-enal is C₁₀H₁₀O₂S, and its molecular weight is 186.25 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties, including its solubility and stability, are crucial for its use in laboratory settings and in the formulation of pharmaceutical products.

In recent years, the study of 3-4-(Methylsulfanyl)phenylprop-2-enal has been driven by its potential therapeutic applications. Research has shown that this compound exhibits a range of biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 3-4-(Methylsulfanyl)phenylprop-2-enal effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that the compound may have potential as an anti-inflammatory agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-4-(Methylsulfanyl)phenylprop-2-enal has also been investigated for its antioxidant activity. A study published in the journal Free Radical Biology and Medicine in 2020 demonstrated that the compound can scavenge reactive oxygen species (ROS) and protect cells from oxidative stress-induced damage. This antioxidant effect is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, where oxidative stress plays a significant role in disease progression.

The anti-cancer potential of 3-4-(Methylsulfanyl)phenylprop-2-enal has also been explored. Research published in Cancer Letters in 2019 showed that the compound induces apoptosis in human breast cancer cells by activating the mitochondrial apoptotic pathway. The study found that treatment with 3-4-(Methylsulfanyl)phenylprop-2-enal led to increased levels of pro-apoptotic proteins such as Bax and decreased levels of anti-apoptotic proteins such as Bcl-2. These findings suggest that the compound may have potential as a novel therapeutic agent for cancer treatment.

The mechanism of action of 3-4-(Methylsulfanyl)phenylprop-2-enal is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is the activation of nuclear factor erythroid 2-related factor 2 (Nrf2), a transcription factor that regulates the expression of antioxidant enzymes such as heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1). By upregulating these enzymes, 3-4-(Methylsulfanyl)phenylprop-2-enal may enhance cellular defense against oxidative stress.

In addition to its biological activities, the synthesis of 3-4-(Methylsulfanyl)phenylprop-2-enal has been optimized to improve yield and purity. A recent study published in Organic & Biomolecular Chemistry described an efficient synthetic route using palladium-catalyzed cross-coupling reactions followed by aldehyde formation. This method provides a scalable and cost-effective approach for producing high-purity 3-4-(Methylsulfanyl)phenylprop-2-enal, which is essential for both research and industrial applications.

The safety profile of 3-4-(Methylsulfanyl)phenylprop-2-enal has also been evaluated. Preclinical studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. However, further clinical trials are needed to fully assess its safety and efficacy in humans.

In conclusion, 3-4-(Methylsulfanyl)phenylprop-2-enal (CAS No. 134515-52-9) is a promising compound with diverse biological activities that make it a valuable candidate for drug discovery and development. Its anti-inflammatory, antioxidant, and anti-cancer properties have been supported by recent research findings, highlighting its potential therapeutic applications. As ongoing studies continue to unravel its mechanisms of action and optimize its synthesis, this compound may play an important role in advancing medical treatments for various diseases.